molecular formula C10H9N5O2 B8472603 6-Methyl-3-(pyrimidin-5-ylamino)-pyrazine-2-carboxylic acid

6-Methyl-3-(pyrimidin-5-ylamino)-pyrazine-2-carboxylic acid

Cat. No.: B8472603
M. Wt: 231.21 g/mol
InChI Key: JAAIVUMQCUCMQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-3-(pyrimidin-5-ylamino)-pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H9N5O2 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9N5O2

Molecular Weight

231.21 g/mol

IUPAC Name

6-methyl-3-(pyrimidin-5-ylamino)pyrazine-2-carboxylic acid

InChI

InChI=1S/C10H9N5O2/c1-6-2-13-9(8(14-6)10(16)17)15-7-3-11-5-12-4-7/h2-5H,1H3,(H,13,15)(H,16,17)

InChI Key

JAAIVUMQCUCMQI-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(C(=N1)C(=O)O)NC2=CN=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Methyl-3-(pyrimidin-5-ylamino)-pyrazine-2-carboxylic acid ethyl ester (300 mg, 1.15 mmol) was dissolved in a THF/ethanol (5 ml/1 ml) mixture, cooled to 0° C. and treated with lithium hydroxide (4.7 ml, 1N aqueous solution). The reaction mixture was allowed to warms to ambient temperature and stirred at that temperature for 1 hour. The pH value was subsequently adjusted to acidic and the resulting suspension was filtrated. The precipitate was washed with water and ethyl acetate and dried to yield the product as light yellow solid (185 mg, 69%).
Name
6-Methyl-3-(pyrimidin-5-ylamino)-pyrazine-2-carboxylic acid ethyl ester
Quantity
300 mg
Type
reactant
Reaction Step One
Name
THF ethanol
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
4.7 mL
Type
reactant
Reaction Step Two
Yield
69%

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